Cas no 1196531-36-8 (4-Methoxy-3-(piperidin-4-yloxy)benzonitrile hcl)

• Product Name: 4-Methoxy-3-(piperidin-4-yloxy)benzonitrile hcl
• CAS No: 1196531-36-8
• MF: C₁₃H₁₇ClN₂O₂
• MW: 268.739282369614
• CID: 2144061
• Update Time: 2025-05-24

4-Methoxy-3-(piperidin-4-yloxy)benzonitrile hcl Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3-(piperidin-4-yloxy)benzonitrile hydrochloride
• 4-METHOXY-3-(PIPERIDIN-4-YLOXY)BENZONITRILE HCL
• CDXWBGDWSGTNBR-UHFFFAOYSA-N
• 4-methoxy-3-(piperidin-4-yloxy)benzonitrile hydrochloride salt
• 4-Methoxy-3-(piperidin-4-yloxy)benzonitrile hcl

• Inchi： 1S/C13H16N2O2.ClH/c1-16-12-3-2-10(9-14)8-13(12)17-11-4-6-15-7-5-11;/h2-3,8,11,15H,4-7H2,1H3;1H
• InChI Key： CDXWBGDWSGTNBR-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=C(C#N)C=CC=1OC)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 280
• Topological Polar Surface Area: 54.3

Additional information on 4-Methoxy-3-(piperidin-4-yloxy)benzonitrile hcl

Comprehensive Overview of 4-Methoxy-3-(piperidin-4-yloxy)benzonitrile HCl (CAS No. 1196531-36-8)

4-Methoxy-3-(piperidin-4-yloxy)benzonitrile HCl, with the CAS number 1196531-36-8, is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to a class of piperidine derivatives, which are widely explored for their potential therapeutic applications. The presence of both methoxy and piperidinyloxy functional groups in its structure makes it a versatile intermediate in drug discovery and development.

In recent years, the demand for piperidine-based compounds has surged due to their role in targeting central nervous system (CNS) disorders and cancer therapeutics. Researchers are particularly interested in 4-Methoxy-3-(piperidin-4-yloxy)benzonitrile HCl for its potential as a kinase inhibitor or GPCR modulator, which aligns with current trends in precision medicine. The compound's nitrile group further enhances its reactivity, making it a valuable building block in organic synthesis.

The synthesis of CAS 1196531-36-8 involves multi-step organic reactions, often starting from commercially available precursors like 4-hydroxybenzonitrile and piperidin-4-ol. Its hydrochloride salt form improves solubility and stability, which is critical for formulation studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and confirm its structural integrity.

From an industrial perspective, 4-Methoxy-3-(piperidin-4-yloxy)benzonitrile HCl is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring catalytic methods and solvent-free reactions to produce this compound more efficiently. These advancements address common search queries like "eco-friendly synthesis of piperidine derivatives" and "scalable production of nitrile-containing pharmaceuticals."

In the realm of drug discovery, this compound's structure-activity relationship (SAR) is a hot topic. Computational modeling and AI-driven drug design tools are increasingly used to predict its interactions with biological targets. Such approaches resonate with trending searches like "machine learning in medicinal chemistry" and "virtual screening for kinase inhibitors." These innovations highlight the compound's relevance in modern high-throughput screening platforms.

Safety and regulatory compliance are also key considerations for CAS 1196531-36-8. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. This aligns with frequently searched terms such as "safe handling of nitrile compounds" and "pharmaceutical intermediate storage guidelines." Manufacturers and researchers must adhere to Good Manufacturing Practices (GMP) to maintain quality standards.

The future outlook for 4-Methoxy-3-(piperidin-4-yloxy)benzonitrile HCl is promising, particularly in niche areas like neurodegenerative disease research and targeted cancer therapy. Its molecular framework offers ample opportunities for derivatization, a subject often explored in patent literature. As the scientific community continues to investigate its potential, this compound remains a focal point for innovation in bioorganic chemistry and pharmacology.